all-trans-Retinal
all-trans-Retinal
13-cis-Retinal, also known as 13Z-retinal or neoretinene a, belongs to the class of organic compounds known as retinoids. These are oxygenated derivatives of 3, 7-dimethyl-1-(2, 6, 6-trimethylcyclohex-1-enyl)nona-1, 3, 5, 7-tetraene and derivatives thereof. Thus, 13-cis-retinal is considered to be an isoprenoid lipid molecule. 13-cis-Retinal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 13-cis-retinal is primarily located in the cytoplasm and membrane (predicted from logP).
All-trans-retinal is a retinal in which all four exocyclic double bonds have E- (trans-) geometry. It has a role as a gap junctional intercellular communication inhibitor, a human metabolite and a mouse metabolite.
A carotenoid constituent of visual pigments. It is the oxidized form of retinol which functions as the active component of the visual cycle. It is bound to the protein opsin forming the complex rhodopsin. When stimulated by visible light, the retinal component of the rhodopsin complex undergoes isomerization at the 11-position of the double bond to the cis-form; this is reversed in "dark" reactions to return to the native trans-configuration.
All-trans-retinal is a retinal in which all four exocyclic double bonds have E- (trans-) geometry. It has a role as a gap junctional intercellular communication inhibitor, a human metabolite and a mouse metabolite.
A carotenoid constituent of visual pigments. It is the oxidized form of retinol which functions as the active component of the visual cycle. It is bound to the protein opsin forming the complex rhodopsin. When stimulated by visible light, the retinal component of the rhodopsin complex undergoes isomerization at the 11-position of the double bond to the cis-form; this is reversed in "dark" reactions to return to the native trans-configuration.
Brand Name:
Vulcanchem
CAS No.:
116-31-4
VCID:
VC0013868
InChI:
InChI=1S/C20H28O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13,15H,7,10,14H2,1-5H3/b9-6+,12-11+,16-8+,17-13+
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=O)C)C
Molecular Formula:
C20H28O
Molecular Weight:
284.4 g/mol
all-trans-Retinal
CAS No.: 116-31-4
Reference Standards
VCID: VC0013868
Molecular Formula: C20H28O
Molecular Weight: 284.4 g/mol
| CAS No. | 116-31-4 |
|---|---|
| Product Name | all-trans-Retinal |
| Molecular Formula | C20H28O |
| Molecular Weight | 284.4 g/mol |
| IUPAC Name | (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenal |
| Standard InChI | InChI=1S/C20H28O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13,15H,7,10,14H2,1-5H3/b9-6+,12-11+,16-8+,17-13+ |
| Standard InChIKey | NCYCYZXNIZJOKI-OVSJKPMPSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C=O)/C)/C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=O)C)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=O)C)C |
| Appearance | Assay:≥98%A crystalline solid |
| Melting Point | 63.0 °C 63°C |
| Physical Description | Solid |
| Description | 13-cis-Retinal, also known as 13Z-retinal or neoretinene a, belongs to the class of organic compounds known as retinoids. These are oxygenated derivatives of 3, 7-dimethyl-1-(2, 6, 6-trimethylcyclohex-1-enyl)nona-1, 3, 5, 7-tetraene and derivatives thereof. Thus, 13-cis-retinal is considered to be an isoprenoid lipid molecule. 13-cis-Retinal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 13-cis-retinal is primarily located in the cytoplasm and membrane (predicted from logP). All-trans-retinal is a retinal in which all four exocyclic double bonds have E- (trans-) geometry. It has a role as a gap junctional intercellular communication inhibitor, a human metabolite and a mouse metabolite. A carotenoid constituent of visual pigments. It is the oxidized form of retinol which functions as the active component of the visual cycle. It is bound to the protein opsin forming the complex rhodopsin. When stimulated by visible light, the retinal component of the rhodopsin complex undergoes isomerization at the 11-position of the double bond to the cis-form; this is reversed in "dark" reactions to return to the native trans-configuration. |
| Synonyms | 11 cis Retinal 11-cis-Retinal Aldehyde, Vitamin A Axerophthal Retinal Retinaldehyde Retinene Vitamin A Aldehyde |
| PubChem Compound | 638015 |
| Last Modified | Nov 11 2021 |
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